Cas no 353282-88-9 (1-(4-bromo-2-fluorophenyl)ethan-1-ol)

• Product Name: 1-(4-bromo-2-fluorophenyl)ethan-1-ol
• CAS No: 353282-88-9
• MF: C₈H₈BrFO
• MW: 219.050925254822
• CID: 3040533
• PubChem ID: 59694434
• Update Time: 2025-10-05

1-(4-bromo-2-fluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-2-fluorophenyl)ethanol
• (+/-)-1-[4-bromo-2-fluoro-phenyl]-ethanol; 1-(4-bromo-2-fluoro-phenyl)-ethanol
• 353282-88-9
• SCHEMBL10719
• CS-0191859
• BRB08811
• EN300-111734
• MASZUNQDCHMJEP-UHFFFAOYSA-N
• MFCD19601833
• AKOS013209990
• DPA28288
• E91877
• ZEB93280
• 1-(4-Bromo-2-fluoro-phenyl)-ethanol
• Z1171210737
• 1-(4-bromo-2-fluorophenyl)ethan-1-ol
• DB-086899

• Inchi： 1S/C8H8BrFO/c1-5(11)7-3-2-6(9)4-8(7)10/h2-5,11H,1H3
• InChI Key： MASZUNQDCHMJEP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)C(C)O

Computed Properties

• Exact Mass: 217.97400
• Monoisotopic Mass: 217.97426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 2.64150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes